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Introduction

Antimony triacetate, with the chemical formula Sb(CH3COz2)3, is a white, crystalline powder
employed as a catalyst in various chemical transformations.[1][2] Traditionally used in the
production of polyesters like polyethylene terephthalate (PET), its application in fine organic
synthesis is an area of growing interest.[3][4] This is particularly true for solvent-free reactions,
an essential aspect of green chemistry that aims to reduce environmental impact by eliminating
volatile and often hazardous organic solvents.[5]

Solvent-free synthesis offers numerous advantages, including reduced pollution, lower costs,
simplified work-up procedures, and often, enhanced reaction rates and yields.[6] Antimony
triacetate has emerged as an effective catalyst for specific multi-component reactions under
these environmentally benign conditions.[7]

This document provides detailed application notes and protocols for the use of antimony
triacetate as a catalyst in solvent-free organic synthesis, with a focus on the preparation of 1-
amidoalkyl-2-naphthols. These compounds are of significant interest due to their potential
biological activities.[8]

Physicochemical Properties of Antimony Triacetate
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A summary of the key physical and chemical properties of antimony triacetate is provided in
the table below.

Property Value

Chemical Formula Sh(CHsCOz2)s

Appearance White to off-white crystalline powder[2]

Molar Mass 298.89 g/mol

Melting Point 128.5 °C (decomposes)[3]

Solubility Decomposes in water; soluble in toluene and
ethylene glycol[2]

Sensitivity Moisture sensitive[2]

Application: One-Pot Synthesis of 1-Amidoalkyl-2-
Naphthols

Antimony triacetate has been demonstrated to be a highly efficient catalyst for the one-pot,
three-component synthesis of 1-amidoalkyl-2-naphthols from an aldehyde, 2-naphthol, and an
amide under solvent-free conditions at ambient temperature.[7] This reaction proceeds with
high yields and short reaction times, offering a green and efficient route to this important class
of compounds.[7]

Reaction Scheme

The general reaction scheme for the synthesis of 1-amidoalkyl-2-naphthols is as follows:
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Aldehyde (R-CHO) + 2-Naphthol + Amide (R'-CONH2)

Antimony Triacetate .
( (cat) ) _______________ > 1-Amidoalkyl-2-naphthol

A

Solvent-Free  } i
Ambient Temperature
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1. Mixing Reactants and Catalyst
(Aldehyde, 2-Naphthol, Amide, Sb(OACc)3)

2. Grinding in Mortar
(Solvent-Free, Room Temp.)

!

(3. Reaction Monitoring by TLC)

!

4. Work-up
(Addition of Ethyl Acetate)

N

2 Catal.yst Recovery 6. Extraction and Washing
(Filtration)

l

(7. Drying and Concentration)

8. Purification
(Recrystallization)
Pure 1-Amidoalkyl-2-naphthol
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Catalytic Cycle

R-CHO + Sb(OAc)3

Coordination

Activated Aldehyde
[R-CHO---Sh(OAC)3]

+ 2-Naphthol

Intermediate | Catalyst Regenefation

+ R'-CONH2

Intermediate Il

Rearrangement & Eliminaty

1-Amidoalkyl-2-naphthol
+ Sh(OAc)3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Antimony Triacetate in
Solvent-Free Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b147852#antimony-triacetate-in-solvent-free-organic-
synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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